Cas no 1807127-82-7 (Methyl 2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylate)

• Product Name: Methyl 2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylate
• CAS No: 1807127-82-7
• MF: C₉H₅ClF₅NO₂
• MW: 289.586519002914
• CID: 4871635
• Update Time: 2025-10-29

Methyl 2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C9H5ClF5NO2/c1-18-8(17)3-2-4(7(11)12)6(10)16-5(3)9(13,14)15/h2,7H,1H3
• InChI Key： YXWCGTQRISLIBI-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C=C(C(=O)OC)C(C(F)(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 3.2
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylate

Methyl 2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylate (CAS No. 1807127-82-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylate, identified by its CAS number 1807127-82-7, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting complex therapeutic pathways. Its unique structural features, characterized by the presence of multiple fluorinated substituents and a pyridine core, make it an invaluable building block for the development of novel drugs.

The significance of this compound lies in its ability to be incorporated into complex molecular frameworks through diverse synthetic strategies. The 2-chloro and 3-(difluoromethyl) substituents provide reactive sites for further functionalization, enabling chemists to tailor the compound's properties for specific applications. In recent years, there has been a growing interest in fluorinated pyridines due to their enhanced metabolic stability and improved binding affinity to biological targets. This has made them particularly attractive for the development of small-molecule inhibitors and activators.

Recent advancements in medicinal chemistry have highlighted the role of Methyl 2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylate in the design of drugs targeting oncology and inflammatory diseases. For instance, researchers have utilized this intermediate to synthesize potent kinase inhibitors that exhibit high selectivity for specific disease-related pathways. The trifluoromethyl group, a hallmark of many bioactive compounds, contributes to the compound's lipophilicity and binding interactions with biological receptors. Such properties are critical for achieving optimal pharmacokinetic profiles in drug candidates.

The synthesis of this compound typically involves multi-step organic transformations, often starting from commercially available pyridine derivatives. Key steps include halogenation, fluorination, and esterification processes, which are meticulously optimized to ensure high yield and purity. The presence of multiple fluorine atoms requires careful control over reaction conditions to prevent unwanted side reactions, underscoring the need for advanced synthetic methodologies.

In the realm of drug discovery, the versatility of Methyl 2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylate extends beyond its role as an intermediate. It has been employed in fragment-based drug design approaches, where small molecular fragments are screened for initial binding interactions with target proteins. The compound's unique scaffold allows for rapid diversification through library synthesis techniques, facilitating high-throughput screening programs aimed at identifying lead compounds.

The impact of fluorinated pyridines on drug efficacy has been well-documented in numerous clinical trials and preclinical studies. Compounds incorporating these moieties have demonstrated improved pharmacological properties, including prolonged half-life and reduced susceptibility to metabolic degradation. This has spurred further research into optimizing synthetic routes for Methyl 2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylate to enhance its accessibility for industrial-scale production.

The future prospects of this compound are promising, with ongoing research exploring novel applications in areas such as antiviral and antibacterial therapies. The ability to modify its structure while retaining its core pharmacophore offers endless possibilities for developing next-generation therapeutics. As computational chemistry techniques continue to evolve, virtual screening methods are being employed to predict the biological activity of derivatives derived from this intermediate, further accelerating the drug discovery process.

In conclusion, Methyl 2-chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylate (CAS No. 1807127-82-7) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural attributes and synthetic flexibility make it an indispensable tool for medicinal chemists striving to develop innovative treatments for a wide range of diseases. As research progresses, this compound is expected to play an even more pivotal role in shaping the future of drug development.